Cas no 2229471-34-3 (O-2-(3-tert-butylphenyl)propylhydroxylamine)

• Product Name: O-2-(3-tert-butylphenyl)propylhydroxylamine
• CAS No: 2229471-34-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6450420
• PubChem ID: 165752823
• Update Time: 2025-08-02

O-2-(3-tert-butylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-tert-butylphenyl)propylhydroxylamine
• EN300-1765080
• O-[2-(3-tert-butylphenyl)propyl]hydroxylamine
• 2229471-34-3

• Inchi： 1S/C13H21NO/c1-10(9-15-14)11-6-5-7-12(8-11)13(2,3)4/h5-8,10H,9,14H2,1-4H3
• InChI Key： YSVOPAVTIFEDOG-UHFFFAOYSA-N
• SMILES： O(CC(C)C1=CC=CC(=C1)C(C)(C)C)N

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-tert-butylphenyl)propylhydroxylamine

O-2-(3-tert-butylphenyl)propylhydroxylamine: A Comprehensive Overview

O-2-(3-tert-butylphenyl)propylhydroxylamine, also known by its CAS number 2229471-34-3, is a specialized chemical compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a hydroxylamine group attached to a propyl chain that is further connected to a tert-butyl-substituted phenyl ring. The combination of these structural elements contributes to its distinctive chemical properties and functional versatility.

Recent advancements in chemical synthesis have enabled the efficient production of O-2-(3-tert-butylphenyl)propylhydroxylamine, making it more accessible for research and industrial applications. Studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical industry. Its ability to participate in various chemical reactions, such as nucleophilic substitutions and condensations, has positioned it as a valuable building block in organic synthesis.

One of the most promising areas of research involving O-2-(3-tert-butylphenyl)propylhydroxylamine is its role in drug discovery. Researchers have explored its use as a precursor for developing novel therapeutic agents targeting various diseases. For instance, its derivatives have shown potential in modulating enzyme activity and receptor interactions, which are critical mechanisms in pharmacology.

In addition to its pharmaceutical applications, O-2-(3-tert-butylphenyl)propylhydroxylamine has found utility in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and coordination chemistry. Recent studies have demonstrated its effectiveness as a ligand in asymmetric catalysis, offering new avenues for enantioselective synthesis of complex molecules.

The synthesis of O-2-(3-tert-butlyphenl)proplyhydroxlyamine involves multi-step processes that require precise control over reaction conditions. Key steps include the preparation of the tert-butlyphenl derivative and subsequent alkylation with hydroxlyamine derivatives. Optimization of these steps has significantly improved yield and purity, making large-scale production feasible.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity profiles of O-2-(3-t-BuPhenl)PrHydroxyAmine. These studies are crucial for ensuring that its use aligns with sustainability goals and regulatory standards. Preliminary findings suggest that it exhibits moderate biodegradation rates under aerobic conditions, though further research is needed to fully understand its environmental impact.

In conclusion, O-2-(3-t-BuPhenl)PrHydroxyAmine represents a versatile compound with diverse applications across multiple disciplines. Its unique structure enables participation in a wide range of chemical transformations, making it an invaluable tool for scientists and engineers. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an even greater role in advancing modern chemistry and related fields.